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Compound of Interest

Compound Name: Di-n-octyldichlorosilane

Cat. No.: B032779 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of Di-n-octyldichlorosilane, including detailed operational and disposal

plans to ensure a secure laboratory environment.

Di-n-octyldichlorosilane (C₁₆H₃₄Cl₂Si) is a corrosive and water-reactive organochlorosilane

liquid.[1] It is crucial to handle this chemical with appropriate safety measures to prevent severe

skin burns, eye damage, and respiratory tract irritation.[1] Adherence to the following protocols

will minimize risks and ensure the integrity of your research.

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key hazard information and physical

properties of Di-n-octyldichlorosilane.
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Property Value Reference

Physical State Liquid [1]

GHS Hazard Class

Skin Corrosion/Irritation,

Category 1B; Serious Eye

Damage, Category 1

[1]

Signal Word Danger [1]

Hazard Statements
H314: Causes severe skin

burns and eye damage
[1]

Density 0.936 g/mL at 25 °C

Flash Point 110 °C (230 °F)

Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate selection and use of Personal Protective Equipment (PPE) are non-negotiable

when handling Di-n-octyldichlorosilane. The following table outlines the minimum required

PPE.
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Body Part Required PPE
Specifications & Best

Practices

Hands
Neoprene or nitrile rubber

gloves

Inspect gloves for any signs of

degradation or puncture before

use. Change gloves

immediately if contaminated.

Eyes & Face
Chemical goggles and a face

shield

Contact lenses should not be

worn. The combination of

goggles and a face shield

provides maximum protection

against splashes.

Body
Chemical-resistant lab coat or

suit

Wear a suitable protective suit

to prevent skin contact. Ensure

clothing is fully buttoned or

zipped.

Respiratory

NIOSH-certified combination

organic vapor/acid gas (yellow

cartridge) respirator

Use in a well-ventilated area,

preferably within a chemical

fume hood.[1]

Feet
Closed-toe, chemical-resistant

shoes

Ensure shoes cover the entire

foot.

Operational Protocol: Step-by-Step Handling
Procedure
This protocol provides a systematic approach to safely handle Di-n-octyldichlorosilane from

preparation to the completion of your experimental work.

1. Preparation and Engineering Controls:

Ensure a safety shower and emergency eyewash station are readily accessible and have

been tested within the last month.[1]
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Work exclusively in a well-ventilated area, with all handling of Di-n-octyldichlorosilane
performed inside a certified chemical fume hood.[1]

Remove all water and incompatible materials, such as acids, alcohols, and oxidizing agents,

from the immediate work area.[1]

2. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

Ground and bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Avoid all eye and skin contact and do not breathe vapors or mists.[1]

Keep the container tightly closed when not in use.[1]

4. Post-Handling:

Thoroughly wash hands and any exposed skin with mild soap and water after handling, even

if no direct contact occurred.[1]

Wash contaminated clothing before reuse.[1]

Spill Management Workflow
In the event of a spill, a swift and organized response is critical. The following workflow diagram

outlines the necessary steps.

Immediate Actions Spill Containment & Cleanup Final Steps

Evacuate Immediate Area Alert Colleagues & Supervisor Isolate the Spill Area Don Appropriate PPEIf safe to do so Contain the Spill with Absorbent Material Collect Absorbed Material Decontaminate the Area Dispose of Waste Report the Incident
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Click to download full resolution via product page

Caption: Workflow for handling a Di-n-octyldichlorosilane spill.

Disposal Plan: Responsible Waste Management
Proper disposal of Di-n-octyldichlorosilane and any contaminated materials is essential to

protect the environment and comply with regulations.

Waste Collection: Collect waste Di-n-octyldichlorosilane and any contaminated materials

(e.g., absorbent pads, gloves) in a designated, properly labeled, and sealed container.

Disposal Method: The recommended method of disposal is incineration.[1]

Regulatory Compliance: Dispose of the waste in a safe manner in accordance with all local,

state, and federal regulations.[1] Contact your institution's environmental health and safety

(EHS) department for specific guidance on licensed waste disposal facilities.

Environmental Protection: Avoid release to the environment.[1]

By adhering to these safety protocols and operational plans, you can confidently and safely

incorporate Di-n-octyldichlorosilane into your research endeavors, fostering a culture of

safety and responsibility within your laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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